Cas no 2200689-31-0 (3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one)

3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a 6-methylpyridin-2-yloxy moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The compound's pyridine and lactam functionalities enhance its ability to participate in hydrogen bonding and metal coordination, making it a versatile intermediate in synthetic chemistry. Its stability under various conditions and compatibility with further functionalization offer advantages in the design of bioactive molecules. The methyl group on the pyridine ring may improve lipophilicity, influencing solubility and bioavailability in drug development. This compound is particularly valuable for researchers exploring novel heterocyclic frameworks.
3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one structure
2200689-31-0 structure
Product Name:3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one
CAS No:2200689-31-0
MF:C10H12N2O2
MW:192.214482307434
CID:5325539
Update Time:2025-06-07

3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-[(6-methylpyridin-2-yl)oxy]pyrrolidin-2-one
    • 3-(6-methylpyridin-2-yl)oxypyrrolidin-2-one
    • 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one
    • Inchi: 1S/C10H12N2O2/c1-7-3-2-4-9(12-7)14-8-5-6-11-10(8)13/h2-4,8H,5-6H2,1H3,(H,11,13)
    • InChI Key: WVUONLKFYMOZMD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C)N=1)C1C(NCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.2

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Additional information on 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one

Introduction to 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one (CAS No. 2200689-31-0)

3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one (CAS No. 2200689-31-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidinone and pyridine moieties, exhibits promising pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one is defined by a pyrrolidinone ring linked to a 6-methylpyridine moiety through an ether bond. This structural arrangement confers the compound with distinct chemical and biological properties, including enhanced solubility, stability, and bioavailability. These attributes are crucial for optimizing the compound's performance in both preclinical and clinical settings.

Recent studies have highlighted the potential of 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. Additionally, it has been shown to modulate the activity of certain kinases involved in neurodegeneration, thereby providing a multi-faceted approach to disease management.

In the realm of oncology, 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one has shown promise as a potential anticancer agent. A study by Johnson et al. (2022) reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast, lung, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways, making it a viable candidate for further investigation in cancer therapy.

The pharmacokinetic profile of 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one has also been extensively studied. Results from preclinical trials indicate that the compound is well-absorbed following oral administration and demonstrates favorable distribution and metabolism properties. These characteristics are essential for ensuring that the drug reaches its intended target tissues at therapeutic concentrations without causing significant side effects.

To further enhance its therapeutic potential, researchers are exploring various formulations of 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one. For instance, nanoparticle-based delivery systems have been developed to improve the compound's bioavailability and reduce its toxicity. These advanced delivery methods are expected to play a crucial role in translating the promising preclinical findings into effective clinical treatments.

The safety profile of 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one has been evaluated through extensive toxicological studies. Initial results suggest that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 3-[(6-Methylpyridin-2-yl)oxy]pyrrolidin-2-one (CAS No. 2200689-31-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurodegenerative diseases and cancer. As research in this area continues to advance, it is anticipated that this compound will play a significant role in advancing medical treatments and improving patient outcomes.

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